![molecular formula C20H20N4O2S B2928120 2-((5-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl)thio)-N-(4-ethylphenyl)acetamide CAS No. 1251688-02-4](/img/structure/B2928120.png)
2-((5-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl)thio)-N-(4-ethylphenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-((5-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl)thio)-N-(4-ethylphenyl)acetamide is a useful research compound. Its molecular formula is C20H20N4O2S and its molecular weight is 380.47. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antitumor and Anticancer Properties
Antitumor Evaluation of Heterocyclic Compounds : Research reveals that heterocyclic compounds derived from related structures show significant antitumor activities. These compounds, synthesized using one-pot reactions under mild conditions, exhibit high inhibitory effects in vitro for their antiproliferative activity against several cancer cell lines, including breast adenocarcinoma, non-small cell lung cancer, and CNS cancer (Shams et al., 2010).
Synthesis and Anticancer Properties : Novel derivatives have been synthesized and screened for cytotoxicity on various cancer cell lines, demonstrating significant IC50 values, indicating their potential as effective anticancer agents (Vinayak et al., 2014).
Insecticidal Applications
- Insecticidal Assessment : Innovative heterocycles incorporating thiadiazole moiety have shown effectiveness against the cotton leafworm, Spodoptera littoralis. This highlights the potential use of similar heterocyclic compounds in pest control applications (Fadda et al., 2017).
Antimicrobial Activity
- Antimicrobial Evaluation : Certain acetamide derivatives exhibit antimicrobial and hemolytic activity, indicating their potential use in developing new antimicrobial agents (Gul et al., 2017).
Computational and Pharmacological Evaluation
- Toxicity Assessment and Antioxidant Properties : Computational and pharmacological evaluations of oxadiazole and pyrazole derivatives reveal their potential in toxicity assessment, tumor inhibition, and antioxidant actions, demonstrating their potential in various therapeutic applications (Faheem, 2018).
Molecular Target Identification
- Novel Inhibitors and Molecular Targets : The development of novel inhibitors, such as a five-lipoxygenase activity protein inhibitor, suggests the potential of similar compounds in targeting specific proteins for therapeutic purposes (Latli et al., 2015).
Synthesis of Heterocyclic Compounds
- Diverse Heterocyclic Synthesis : The synthesis of various heterocyclic assemblies from related compounds, showcasing a wide range of yields and structural diversity, hints at the versatility of these compounds in different scientific applications (Obydennov et al., 2017).
Properties
IUPAC Name |
2-[5-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl]sulfanyl-N-(4-ethylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20N4O2S/c1-2-13-3-8-16(9-4-13)22-17(25)12-27-18-10-7-15(11-21-18)20-23-19(24-26-20)14-5-6-14/h3-4,7-11,14H,2,5-6,12H2,1H3,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DDIODHKQBPZXKS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)NC(=O)CSC2=NC=C(C=C2)C3=NC(=NO3)C4CC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
380.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.